Cas no 116325-12-3 (1H-Indole, 5-methyl-1-(phenylsulfonyl)-)
116325-12-3 structure
Product Name:1H-Indole, 5-methyl-1-(phenylsulfonyl)-
CAS No:116325-12-3
MF:C15H13NO2S
MW:271.334222555161
CID:1205685
PubChem ID:14197467
Update Time:2025-04-20
1H-Indole, 5-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 5-methyl-1-(phenylsulfonyl)-
- 116325-12-3
- 1H-Indole,5-methyl-1-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-5-methyl-1H-indole
- SCHEMBL4099158
- 1-Benzenesulfonyl-5-methyl-1H-indole
- DB-107687
- 1-(benzenesulfonyl)-5-methylindole
- F18611
- WLDDDPBWIZVORD-UHFFFAOYSA-N
-
- Inchi: 1S/C15H13NO2S/c1-12-7-8-15-13(11-12)9-10-16(15)19(17,18)14-5-3-2-4-6-14/h2-11H,1H3
- InChI Key: WLDDDPBWIZVORD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1C=CC2C=C(C)C=CC1=2)(=O)=O
Computed Properties
- Exact Mass: 271.06679
- Monoisotopic Mass: 271.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 47.4Ų
Experimental Properties
- PSA: 39.07
1H-Indole, 5-methyl-1-(phenylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1758650-1g |
5-Methyl-1-(phenylsulfonyl)-1h-indole |
116325-12-3 | 98% | 1g |
¥4313.00 | 2024-08-09 |
1H-Indole, 5-methyl-1-(phenylsulfonyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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